Cas no 2094962-58-8 (2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide)
2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26591283
- 2094962-58-8
- Z2752916688
- 2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide
- (E)-2-Cyano-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)-N-(3-propan-2-yloxypropyl)prop-2-enamide
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- Inchi: 1S/C17H20N4O3/c1-11(2)24-7-3-6-19-16(22)13(10-18)8-12-4-5-14-15(9-12)21-17(23)20-14/h4-5,8-9,11H,3,6-7H2,1-2H3,(H,19,22)(H2,20,21,23)/b13-8+
- InChI Key: NTMMPLHYVLUPAT-MDWZMJQESA-N
- SMILES: O(C(C)C)CCCNC(/C(/C#N)=C/C1C=CC2=C(C=1)NC(N2)=O)=O
Computed Properties
- Exact Mass: 328.15354051g/mol
- Monoisotopic Mass: 328.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 103Ų
2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26591283-0.05g |
2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide |
2094962-58-8 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide
Professional Introduction to Compound with CAS No. 2094962-58-8 and Product Name: 2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide
Compound with the CAS number 2094962-58-8 and the product name 2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a benzodiazole core and an amide functional group, positions it as a promising candidate for further investigation in drug discovery and development.
The benzodiazole moiety is a well-studied scaffold in medicinal chemistry, known for its role in various pharmacological activities such as anxiolytic, sedative, and muscle relaxant effects. The presence of a cyano group at the 2-position and an N-substituted propenamide at the 3-position introduces additional functional diversity, which can influence the compound's interactions with biological targets. The propan-2-yloxy substituent further enhances the molecular complexity, potentially modulating pharmacokinetic properties such as solubility and metabolic stability.
Recent research in the field of heterocyclic chemistry has highlighted the importance of benzodiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at various positions of the benzodiazole ring can significantly alter its biological profile. For instance, derivatives with substitutions at the 5-position often exhibit enhanced binding affinity to specific receptors. The compound in question incorporates a dihydrobenzodiazole structure, which is known to improve oral bioavailability and reduce central nervous system side effects compared to its aromatic counterpart.
The amide functional group in the molecular structure of this compound plays a crucial role in determining its pharmacological properties. Amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds with polar residues in proteins. The specific arrangement of atoms around the amide bond, including the propan-2-yloxypropyl side chain, can influence both the compound's solubility and its interaction with biological targets. This aspect makes it particularly interesting for designing molecules with tailored pharmacokinetic profiles.
In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the cyano group necessitates careful handling to avoid unwanted side reactions, while the formation of the amide bond requires optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a larger scale for further research.
The potential therapeutic applications of this compound are broad and warrant further exploration. Initial studies suggest that it may exhibit properties relevant to treating neurological disorders, given the structural similarities to known benzodiazole-based drugs. Additionally, its unique chemical profile may make it useful in addressing other conditions where modulation of central nervous system activity is desired. The presence of both lipophilic and hydrophilic moieties enhances its potential for crossing biological membranes while maintaining stability in biological fluids.
From a computational chemistry perspective, virtual screening techniques have been employed to evaluate the binding affinity of this compound to various biological targets. Molecular docking studies indicate that it may interact with receptors and enzymes involved in neurotransmitter pathways, suggesting potential therapeutic effects similar to those observed with benzodiazole derivatives but with distinct advantages due to its structural modifications. These computational approaches are essential for guiding experimental design and prioritizing compounds for further validation.
The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry principles. Researchers have gained insights into how structural modifications can influence both physical properties and biological activity. This knowledge is crucial for developing new strategies in drug design, where optimizing molecular structure is key to achieving desired pharmacological outcomes.
Future directions for research on this compound include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models. Investigating how different parts of the molecule contribute to its overall activity will provide valuable insights into structure-activity relationships (SAR). Additionally, studying its metabolic stability and potential interactions with cytochrome P450 enzymes will be critical for assessing its suitability for clinical development.
In conclusion, compound CAS No. 2094962-58-8 with the product name 2-cyano-3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-N-[3-(propan-2-yloxy)propyl]prop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a promising candidate for further investigation in drug discovery efforts aimed at treating neurological disorders and other conditions requiring modulation of central nervous system activity.
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